![molecular formula C22H20BrFN2O3S B297223 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide](/img/structure/B297223.png)
2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide
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Overview
Description
2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide, commonly known as BMS-986205, is a novel small molecule inhibitor that has shown promising results in the field of cancer research. It is a potent and selective inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression.
Mechanism of Action
BMS-986205 selectively binds to the bromodomains of 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide proteins, which are responsible for recognizing and binding to acetylated histones. This prevents the recruitment of this compound proteins to chromatin, leading to the downregulation of oncogenic genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
BMS-986205 has been shown to have potent anti-tumor activity in preclinical models of various types of cancer, including leukemia, lymphoma, and solid tumors. It has also been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy. In addition, BMS-986205 has been shown to have immunomodulatory effects, which may enhance the anti-tumor immune response.
Advantages and Limitations for Lab Experiments
One of the major advantages of BMS-986205 is its selectivity for 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide proteins, which reduces the potential for off-target effects. In addition, BMS-986205 has demonstrated good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one limitation of BMS-986205 is its poor solubility, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for the development of BMS-986205. One area of interest is the combination of BMS-986205 with other therapies, such as chemotherapy or immunotherapy, to enhance its anti-tumor activity. Another area of interest is the development of more potent and selective 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide inhibitors with improved pharmacokinetic properties. Finally, the use of BMS-986205 in the treatment of other diseases, such as inflammatory disorders or viral infections, is also an area of active research.
In conclusion, BMS-986205 is a promising small molecule inhibitor that has shown potent anti-tumor activity in preclinical models of various types of cancer. Its selectivity for this compound proteins and good pharmacokinetic properties make it an attractive candidate for further development as a cancer therapy. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of BMS-986205 involves a multi-step process that starts with the reaction of 4-bromoaniline with 4-methylbenzylsulfonyl chloride to form 4-[(4-bromophenyl)sulfonyl]-N-(4-methylphenyl)aniline. This intermediate is then reacted with 2-fluoroacetophenone in the presence of a base to form the final product, 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide.
Scientific Research Applications
BMS-986205 has been extensively studied for its potential use in cancer therapy. 2-[[(4-bromophenyl)sulfonyl](4-methylbenzyl)amino]-N-(2-fluorophenyl)acetamide proteins play a critical role in the regulation of gene expression, and aberrant expression of these proteins has been implicated in the development and progression of various types of cancer. BMS-986205 has been shown to inhibit the activity of this compound proteins, leading to the downregulation of oncogenic genes and the induction of apoptosis in cancer cells.
Properties
Molecular Formula |
C22H20BrFN2O3S |
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Molecular Weight |
491.4 g/mol |
IUPAC Name |
2-[(4-bromophenyl)sulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-fluorophenyl)acetamide |
InChI |
InChI=1S/C22H20BrFN2O3S/c1-16-6-8-17(9-7-16)14-26(30(28,29)19-12-10-18(23)11-13-19)15-22(27)25-21-5-3-2-4-20(21)24/h2-13H,14-15H2,1H3,(H,25,27) |
InChI Key |
PGKJYHQTYCOLDG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=CC=C(C=C1)CN(CC(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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